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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B056435

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-4-methylpentan-1-
ol: Boiling and Melting Point Analysis

Introduction to 2-Ethyl-4-methylpentan-1-ol

2-Ethyl-4-methylpentan-1-ol (CAS No: 106-67-2) is a primary alcohol with a branched-chain
structure.[1][2][3][4] As a C8 alcohol, its physical and chemical properties are dictated by the
presence of a hydroxyl (-OH) functional group and its specific isomeric arrangement.[5] This
compound, also known as 2-ethylisohexanol, is relevant in various industrial and research
settings, including its use as a solvent and as a volatile chemical marker for diagnosing ratoon
stunting disease in sugarcane.[2][3][5] Understanding its fundamental physicochemical
properties, such as boiling and melting points, is critical for professionals in chemical synthesis,
drug development, and materials science for ensuring process safety, predicting reaction
kinetics, and establishing purity criteria.

Core Physicochemical Properties

The essential physicochemical data for 2-Ethyl-4-methylpentan-1-ol are summarized below.
These values are foundational for its handling, application, and purification.
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Property Value Source(s)

IUPAC Name 2-ethyl-4-methylpentan-1-ol [4]

CAS Number 106-67-2 [11[2][5]

Molecular Formula CsH1s0 [2][5][6]

Molecular Weight 130.23 g/mol [2][5][6]

Boiling Point L0 7B STE Al 7D [INE7
mmHg

Melting Point -61.15°C (estimate) [2][3][6]

Density ~0.826 - 0.83 g/cm3 [2][5]

Physical Form Colorless Oil / Liquid [2][8]

Theoretical Framework: The Determinants of
Physical State Transitions

The boiling and melting points of a substance are direct reflections of the energy required to
overcome the intermolecular forces holding its molecules together in the liquid and solid states,
respectively. For an alcohol like 2-Ethyl-4-methylpentan-1-ol, these properties are governed
by a combination of strong hydrogen bonds and weaker van der Waals forces, all influenced by
its unique molecular structure.

Intermolecular Forces and Their Influence

» Hydrogen Bonding: The defining feature of alcohols is the hydroxyl (-OH) group, which
enables strong intermolecular hydrogen bonding.[9][10] The partially positive hydrogen atom
of one molecule is strongly attracted to the lone pair of electrons on the highly
electronegative oxygen atom of a neighboring molecule. These bonds require significantly
more energy to overcome than the forces present in alkanes of similar molecular weight,
resulting in substantially higher boiling points for alcohols.[11]

e Van der Waals Forces: In addition to hydrogen bonds, van der Waals dispersion forces exist
due to temporary fluctuations in electron density around the molecule.[12] The magnitude of
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these forces increases with the size of the molecule (number of electrons) and the surface
area available for interaction.[9] For 2-Ethyl-4-methylpentan-1-ol, the eight-carbon chain
contributes significantly to the overall van der Waals attractions.[12]

The Role of Molecular Structure

The specific arrangement of atoms in 2-Ethyl-4-methylpentan-1-ol introduces nuances to how
intermolecular forces manifest:

o Chain Length: Generally, as the carbon chain length increases in a homologous series of
primary alcohols, the boiling point rises.[9][11] This is due to the increased number of
electrons and larger surface area, which strengthens the cumulative van der Waals forces.
[12]

» Branching: The presence of ethyl and methyl branches in the carbon chain tends to lower the
boiling point compared to a straight-chain isomer like 1-octanol (Boiling Point: ~195°C).
Branching creates a more compact, spherical molecular shape, which reduces the effective
surface area for intermolecular contact.[11] This decrease in contact area weakens the van
der Waals forces, requiring less energy for the substance to transition into the vapor phase.

Experimental Determination Protocols

Accurate determination of boiling and melting points is a fundamental laboratory practice for
identifying compounds and assessing their purity.[13] Impurities typically cause a depression of
the melting point and a broadening of the melting range.[14][15]

Determining the Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13][16] This can be determined through several methods,
including distillation or, for smaller sample volumes, the capillary method (micro-boiling point
determination).[17][18]

Protocol: Micro-Boiling Point Determination using a Melting Point Apparatus

o Sample Preparation: Place a few milliliters of 2-Ethyl-4-methylpentan-1-ol into a small
fusion tube.
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Capillary Insertion: Take a standard melting point capillary tube and seal one end using a
flame.[19] Place the sealed capillary tube into the fusion tube with the open end submerged
in the liquid.

Apparatus Setup: Insert the fusion tube assembly into the heating block of a modern melting
point apparatus. A thermometer should be positioned to accurately measure the temperature
of the block.[19]

Heating: Begin heating the block. Initially, a stream of bubbles will emerge from the capillary
as trapped air expands and is expelled.[17]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tip. This indicates the liquid is at a temperature above its boiling point.

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The
boiling point is the temperature at which the bubble stream stops and the liquid is just drawn
back into the capillary tube.[17] This is the point where the external pressure equals the
vapor pressure of the substance.

Verification: For accuracy, repeat the determination until two consistent values are obtained.
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Click to download full resolution via product page

Caption: Workflow for melting point determination.

Applications and Significance in Research and
Development
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The physical properties of 2-Ethyl-4-methylpentan-1-ol are directly linked to its utility.

e Solvent Applications: Its liquid state over a wide temperature range and its identity as a
primary alcohol make it a potentially useful solvent in industrial applications and chemical
synthesis. [5]* Diagnostic Marker: It has been identified as a volatile chemical that can be
used in the diagnosis of ratoon stunting disease in sugarcane, highlighting its relevance in
agricultural science. [2][3]* Purity and Process Control: For drug development professionals,
the boiling point is a crucial parameter for purification via distillation. A sharp boiling point at a
specific pressure indicates a high degree of purity. The melting point serves as a key
identifier and a strict criterion for the purity of solid intermediates or final products. [14]

Conclusion

2-Ethyl-4-methylpentan-1-ol possesses a boiling point in the range of 171-176.5°C and an
estimated melting point of -61.15°C. These values are a direct consequence of the interplay
between strong intermolecular hydrogen bonding conferred by its hydroxyl group and the van
der Waals forces influenced by its branched C8 structure. The established protocols for
determining these physical constants are essential for ensuring the identity, purity, and proper
application of this compound in scientific and industrial endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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